Cas no 2229491-23-8 (1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole)

• Product Name: 1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole
• CAS No: 2229491-23-8
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 6257800
• PubChem ID: 165624307
• Update Time: 2025-07-15

1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole
• 2229491-23-8
• 1-methyl-5-[(3-methylazetidin-3-yl)oxy]-1H-1,3-benzodiazole
• EN300-1782946

• Inchi： 1S/C12H15N3O/c1-12(6-13-7-12)16-9-3-4-11-10(5-9)14-8-15(11)2/h3-5,8,13H,6-7H2,1-2H3
• InChI Key： BXJPDPWCEIWRLF-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=C(C=1)N=CN2C)C1(C)CNC1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.1Ų

Additional information on 1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole

Introduction to 1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole (CAS No. 2229491-23-8)

1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole (CAS No. 2229491-23-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepines, which are widely known for their diverse biological activities, including anxiolytic, sedative, and muscle relaxant properties. The unique structural features of 1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole have led to its exploration in various therapeutic applications.

The core structure of this compound is a benzodiazepine ring system, which is substituted with a methyl group at the 1-position and a 3-methylazetidinyl oxy group at the 5-position. The presence of the azetidine ring, a four-membered heterocyclic structure, introduces additional complexity and potential for biological activity. The azetidine ring is known for its ability to form stable complexes with various biological targets, making it an attractive moiety in drug design.

Recent studies have highlighted the potential of 1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole as a potent modulator of GABA-A receptors. GABA-A receptors are key targets in the central nervous system (CNS) and play crucial roles in regulating neuronal excitability and synaptic transmission. The ability of this compound to interact with GABA-A receptors suggests its potential use in treating neurological disorders such as anxiety, insomnia, and epilepsy.

In addition to its GABA-A receptor modulating properties, 1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole has been investigated for its anti-inflammatory effects. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole has also been studied extensively. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic properties, making it suitable for development as an oral medication. The compound's metabolic stability and low toxicity further enhance its attractiveness as a drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its therapeutic potential in specific indications.

The synthesis of 1-methyl-5-(3-methylazetidin-3-yl)oxy-1H-1,3-benzodiazole involves several well-established chemical reactions. Key steps include the formation of the azetidine ring through a ring-closing metathesis reaction and the subsequent functionalization of the benzodiazepine core. The synthetic route has been optimized to achieve high yields and purity, making large-scale production feasible.

In conclusion, 1-methyl-5-(3-methylazetidin-3-yloxy)-1H-benzodiazepine (CAS No. 2229491-23-8) represents a promising candidate in the development of novel therapeutics for various neurological and inflammatory disorders. Its unique structural features and favorable pharmacological properties make it an exciting area of research for both academic and industrial scientists.